Cas no 79638-22-5 (3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid)
79638-22-5 structure
Product Name:3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid
CAS No:79638-22-5
MF:C9H8O5
MW:196.156823158264
CID:6175517
PubChem ID:19688961
Update Time:2024-01-06
3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid
- EN300-1765283
- 2,3-dihydroxyphenyl pyruvic acid
- SCHEMBL6054330
- 79638-22-5
-
- Inchi: 1S/C9H8O5/c10-6-3-1-2-5(8(6)12)4-7(11)9(13)14/h1-3,10,12H,4H2,(H,13,14)
- InChI Key: ZUJXZSQNWUJFFM-UHFFFAOYSA-N
- SMILES: OC1C(=CC=CC=1CC(C(=O)O)=O)O
Computed Properties
- Exact Mass: 196.03717335g/mol
- Monoisotopic Mass: 196.03717335g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 94.8Ų
3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1765283-0.05g |
3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid |
79638-22-5 | 0.05g |
$744.0 | 2023-09-20 | ||
| Enamine | EN300-1765283-0.1g |
3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid |
79638-22-5 | 0.1g |
$779.0 | 2023-09-20 | ||
| Enamine | EN300-1765283-0.25g |
3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid |
79638-22-5 | 0.25g |
$814.0 | 2023-09-20 | ||
| Enamine | EN300-1765283-0.5g |
3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid |
79638-22-5 | 0.5g |
$849.0 | 2023-09-20 | ||
| Enamine | EN300-1765283-1.0g |
3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid |
79638-22-5 | 1g |
$884.0 | 2023-06-03 | ||
| Enamine | EN300-1765283-2.5g |
3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid |
79638-22-5 | 2.5g |
$1735.0 | 2023-09-20 | ||
| Enamine | EN300-1765283-5.0g |
3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid |
79638-22-5 | 5g |
$2566.0 | 2023-06-03 | ||
| Enamine | EN300-1765283-10.0g |
3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid |
79638-22-5 | 10g |
$3807.0 | 2023-06-03 | ||
| Enamine | EN300-1765283-1g |
3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid |
79638-22-5 | 1g |
$884.0 | 2023-09-20 | ||
| Enamine | EN300-1765283-5g |
3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid |
79638-22-5 | 5g |
$2566.0 | 2023-09-20 |
3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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